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Compound of Interest

Compound Name: Tributylstibine

Cat. No.: B1616207

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal safety data sheet (SDS) or professional safety training. Always
consult the official SDS provided by the manufacturer and follow all institutional and regulatory
safety protocols before handling Tributylstibine.

Introduction

Tributylstibine (CAS No. 2155-73-9), also known as tributylstibane, is an organoantimony
compound with the chemical formula C12H27Sb.[1] Its unique chemical properties make it a
subject of interest in various research applications. However, it also presents significant health
and safety hazards that demand rigorous adherence to safety protocols. This guide provides an
in-depth overview of the health and safety considerations, handling procedures, and
emergency responses associated with Tributylstibine to ensure its safe use in a laboratory
setting.

Hazard Identification and Classification

Tributylstibine is classified as a hazardous substance based on the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[1] The primary hazards include its
pyrophoric nature, reactivity with water, and acute toxicity.[1]

GHS Hazard Classification
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The GHS classification for Tributylstibine, as aggregated from notifications to the ECHA C&L

Inventory, indicates several critical hazards.[1]

Table 1: GHS Hazard Classification for Tributylstibine

Hazard Class

Hazard Category

Hazard Statement

H250: Catches fire

Pyrophoric Liquids Category 1 spontaneously if exposed
to air
Substances and mixtures ]
o ) H261: In contact with water
which in contact with water, Category 2
] releases flammable gas
emit flammable gases
o H226: Flammable liquid and
Flammable liquids Category 3
vapor
Acute toxicity, oral Category 4 H302: Harmful if swallowed
Acute toxicity, inhalation Category 4 H332: Harmful if inhaled
Hazardous to the aquatic H411: Toxic to aquatic life with
Category 2

environment, long-term hazard

long lasting effects

Source: PubChem[1]
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GHS Hazards of Tributylstibine

Environmental Hazards

Aquatic Chronic 2
{Toxic to aquatic life with
long lasting effects | H411}

Health Hazards

Acute Toxicity 4 (Inhalation)
{Harmful if
inhaled | H332}

Acute Toxicity 4 (Oral)
{Harmful if
swallowed | H302}

Tributylstibine I

(C12H27Sb) Pt .yaibWards

Flammable Liquid 3
{Flammable liquid
and vapor | H226}

y

Water-Reactive 2
{Releases flammable gas
in contact with water | H261}

Pyrophoric Liquid 1
B {Catches fire spontaneously
in air | H250}

Click to download full resolution via product page

Caption: GHS Hazard Profile for Tributylstibine.
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Toxicological and Physical Properties

A thorough understanding of the toxicological and physical properties of Tributylstibine is
essential for risk assessment.

Toxicological Data

Detailed quantitative toxicological studies, such as specific LD50 (median lethal dose) or LC50
(median lethal concentration) values, for Tributylstibine are not readily available in the public
domain. The hazard classification is based on data submitted to regulatory bodies like ECHA.

[1] The primary toxicological concern is acute toxicity upon ingestion or inhalation, as indicated
by its classification as Category 4.[1]

Table 2: Summary of Acute Toxicity

Exposure Route GHS Category Hazard Statement Available Data

No specific LD50

H302: Harmful if data available in
Oral Category 4 .
swallowed public search
results.[1]
) No specific LC50 data
) H332: Harmful if ) ) )
Inhalation Category 4 ) available in public
inhaled
search results.[1]
Dermal Not Classified - No data available.

Source: PubChem([1]

Physical and Chemical Properties

The following table summarizes key physical and chemical properties for Tributylstibine. Note
that many of these are computed properties and should be treated as estimates.

Table 3: Physical and Chemical Properties of Tributylstibine
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Property Value Source
Molecular Formula C12H27Sb PubChem[1]
Molecular Weight 293.10 g/mol PubChem[1]
IUPAC Name tributylstibane PubChem[1]
CAS Number 2155-73-9 PubChem|[1]

Data not available (likely a
Appearance

liquid)
Boiling Point Data not available
Flash Point Data not available
Autoignition Catches fire spontaneously in PubChem[1]

air

Source: PubChem[1]

Experimental Protocols

Detailed experimental protocols for the toxicological assays used to classify Tributylstibine are
not available in the public domain based on the conducted searches. Toxicological data
submitted for regulatory classification, such as under REACH, is often proprietary. Standard
methodologies, such as those outlined by the OECD for acute oral and inhalation toxicity
testing, are typically followed.[2][3] For instance, an acute oral toxicity study (e.g., OECD
Guideline 425) would generally involve administering the substance to rats at various dose
levels to determine the dose at which 50% of the test population succumbs (LD50).[2]

Safe Handling and Storage

Due to its pyrophoric and water-reactive nature, Tributylstibine requires stringent handling and
storage protocols.

Handling
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 Inert Atmosphere: All manipulations must be carried out under an inert atmosphere (e.g.,
argon or nitrogen) in a glovebox or using Schlenk line techniques.

e Ventilation: Work must be performed in a well-ventilated area, preferably within a chemical
fume hood designed for handling pyrophoric materials.

« Ignition Sources: Absolutely no open flames, hot surfaces, or other sources of ignition should
be present in the handling area. Use only non-sparking tools.

o Personal Protective Equipment (PPE): Appropriate PPE must be worn at all times (see
Section 6.0).

e Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not breathe vapors or mists.

Storage

» Container: Store in a tightly sealed, robust container, under an inert atmosphere.

e Location: Keep in a cool, dry, well-ventilated area designated for pyrophoric and water-
reactive chemicals.

e Incompatibilities: Store away from water, moisture, oxidizing agents, and acids.

o Security: The storage area should be locked and accessible only to authorized personnel.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when working with Tributylstibine.
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

e Skin Protection:

o Gloves: Use chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves for
integrity before use.

o Clothing: A flame-retardant lab coat is required. For larger quantities or increased risk of
splash, a chemical-resistant apron or suit should be worn over the flame-retardant
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clothing.

» Respiratory Protection: If there is a risk of inhalation (e.g., outside of a fume hood or
glovebox), a full-face respirator with appropriate cartridges for organic vapors and
particulates should be used.

Handling Tributylstibine?

/ Re:y‘/ed Personal We Equipment (PPE)

Eye/Face Protection Hand Protection

; Body Protection ; N
- Chemical Safety Goggles - Flame-Retardant Lab Coat - Chemically Resls_tant Gloves
- Face Shield (e.g., Nitrile)

Work in Fume Hood
or Glovebox?

Respiratory Protection
(Assess Risk)

Yes
(Risk of Inhalation)

No
(No Inhalation Risk)

Use Full-Face Respirator with
Appropriate Cartridges

Standard ventilation controls sufficient

Click to download full resolution via product page

Caption: Logic for Selecting Personal Protective Equipment (PPE).

Emergency Procedures

Immediate and appropriate response to emergencies is critical to minimizing harm.
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First-Aid Measures

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing immediately. Flush the affected area with
copious amounts of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical powder (e.g., Met-L-X, Lith-X), sand, or
dolomite.

Unsuitable Extinguishing Media:DO NOT USE WATER, a carbon dioxide (COz2), or
halogenated agents. Contact with water will release flammable gas.[1]

Specific Hazards: The substance is pyrophoric and will ignite spontaneously in air. It reacts
with water to produce flammable gas.[1] Combustion may produce toxic fumes of antimony
and carbon oxides.

Accidental Release Measures

A spill of Tributylstibine is a serious emergency that requires a trained response.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tributylstibine
https://pubchem.ncbi.nlm.nih.gov/compound/Tributylstibine
https://www.benchchem.com/product/b1616207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Tributylstibine Spill Occurs

Evacuate immediate area
Alert personnel and safety officer

'

Is the spill large or small?
Can it be handled by lab personnel?

Large / Unmanageable \Small / Manageable

Don appropriate PPE
(Full-face respirator, FR clothing,
chemical gloves)

Call Emergency Response / Hazmat Team

Remove all ignition sources

Cover spill with dry sand,
dolomite, or other dry inert material

Carefully collect absorbed material
using non-sparking tools

Place in a sealed container for
hazardous waste disposal

Decontaminate the area
(follow institutional protocol)

Spill Secured

Click to download full resolution via product page

Caption: Workflow for Responding to a Tributylstibine Spill.
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Stability and Reactivity

o Reactivity: Pyrophoric; catches fire spontaneously on exposure to air. Reacts with water to
release flammable gases.[1]

o Chemical Stability: Stable when stored under an inert atmosphere and away from moisture.
o Conditions to Avoid: Exposure to air, moisture, heat, and all sources of ignition.
e Incompatible Materials: Water, strong oxidizing agents, acids, and alcohols.

e Hazardous Decomposition Products: Thermal decomposition can produce toxic and
flammable products, including antimony oxides, carbon monoxide, and carbon dioxide.

Conclusion

Tributylstibine is a highly hazardous material that requires expert handling and a controlled
environment. Its pyrophoric, water-reactive, and acutely toxic properties necessitate a multi-
layered safety approach, including the mandatory use of an inert atmosphere, appropriate
personal protective equipment, and robust emergency preparedness. All personnel must be
thoroughly trained on the risks and procedures outlined in this guide and the official Safety
Data Sheet before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1616207#health-and-safety-considerations-for-
tributylstibine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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